Cas no 868981-22-0 (N-3-(dimethylamino)propyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide)

• Product Name: N-3-(dimethylamino)propyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
• CAS No: 868981-22-0
• MF: C₁₈H₂₈N₄O₆S
• MW: 428.503123283386
• CID: 6084172
• PubChem ID: 18561374
• Update Time: 2025-07-09

N-3-(dimethylamino)propyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-3-(dimethylamino)propyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
• Ethanediamide, N1-[3-(dimethylamino)propyl]-N2-[[3-[(4-methoxyphenyl)sulfonyl]-2-oxazolidinyl]methyl]-
• N1-(3-(dimethylamino)propyl)-N2-((3-((4-methoxyphenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide
• AKOS024613906
• N-[3-(dimethylamino)propyl]-N'-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide
• F1843-0036
• N-[3-(dimethylamino)propyl]-N'-[[3-(4-methoxyphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide
• 868981-22-0

• Inchi： 1S/C18H28N4O6S/c1-21(2)10-4-9-19-17(23)18(24)20-13-16-22(11-12-28-16)29(25,26)15-7-5-14(27-3)6-8-15/h5-8,16H,4,9-13H2,1-3H3,(H,19,23)(H,20,24)
• InChI Key： OWFNYAVTVMBXMC-UHFFFAOYSA-N
• SMILES： C(NCCCN(C)C)(=O)C(NCC1N(S(C2=CC=C(OC)C=C2)(=O)=O)CCO1)=O

Computed Properties

• Exact Mass: 428.17295580g/mol
• Monoisotopic Mass: 428.17295580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• pka: 12.17±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-3-(dimethylamino)propyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide

N-3-(dimethylamino)propyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide: A Comprehensive Overview

The compound with CAS No. 868981-22-0, known as N-3-(dimethylamino)propyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a dimethylamino group, a 4-methoxybenzenesulfonyl group, and a 1,3-oxazolidine ring. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. The dimethylamino group in the molecule acts as a strong electron-donating group, enhancing the compound's ability to participate in various chemical reactions. This property makes it particularly useful in the synthesis of polymers and high-performance materials. Additionally, the 4-methoxybenzenesulfonyl group introduces steric hindrance and electronic effects that can modulate the reactivity of the compound in specific ways.

The 1,3-oxazolidine ring is another critical feature of this compound. This five-membered ring structure is known for its stability and ability to form hydrogen bonds, which are essential for many biochemical interactions. The presence of this ring in the molecule suggests potential applications in drug design, where hydrogen bonding plays a crucial role in molecular recognition and binding affinity.

Recent research has also explored the use of similar compounds in the field of catalysis. The combination of electron-donating and electron-withdrawing groups in this molecule creates a unique electronic environment that can enhance catalytic activity. For instance, studies have shown that such compounds can act as efficient catalysts in organic synthesis reactions, such as aldol condensations and Michael additions.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and condensation reactions. The synthesis begins with the preparation of the 4-methoxybenzenesulfonyl chloride, which is then reacted with an appropriate amine to form the sulfonylated intermediate. Subsequent steps involve the introduction of the dimethylamino group and the formation of the ethanediamide linkage.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility characteristics make it suitable for use in various solution-based chemical processes.

From an environmental standpoint, this compound has been shown to exhibit low toxicity levels under standard testing conditions. However, further studies are required to fully understand its long-term environmental impact and biodegradability.

In conclusion, N-3-(dimethylamino)propyl-N'-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide (CAS No. 868981-22-0) is a versatile compound with promising applications in multiple areas of chemistry. Its unique structure and functional groups make it an attractive candidate for further research and development in fields ranging from materials science to pharmaceuticals.